Sodium butyrate

Description

Sodium butyrate is the sodium salt of butyric acid . It is a short-chain fatty acid produced in the colon by the fermentation of dietary fiber through colonic microbiota . It appears as a white, crystalline solid and is water-soluble . Sodium butyrate has a strong, unpleasant smell . Gloves, eye protection, and respiratory masks are advised when handling it .

Butyrate plays a crucial role in maintaining gut health . It exerts multiple effects at the intestinal level, including the prevention and inhibition of colonic carcinogenesis and the improvement of inflammation . It also supports the gut barrier, which keeps bacteria and other microbes from entering the blood . Sodium butyrate may help with irritable bowel syndrome (IBS), diverticulitis, and Crohn’s disease . Furthermore, it has been linked to a reduced risk of inflammatory intestinal disease and colorectal cancer . Beyond gut health, butyrate may have beneficial effects on conditions such as hemoglobinopathies, genetic metabolic diseases, hypercholesterolemia, insulin resistance, and ischemic stroke . Studies suggest it may also reduce the severity of pathogenic bacterial infections by lessening inflammation and that it could encourage weight loss, stabilize blood sugars, and maintain or improve intestinal function .

Another butyrate is Butyric acid, also called butanoic acid, is a saturated fatty acid containing four carbon atoms . Sodium butanoate is listed as a synonym for sodium butyrate . Sodium butyrate is known to induce histone hyperacetylation and inhibit histone deacetylase (HDAC) activity . As such, it can be used in lab to bring about any of these effects . It inhibits cell cycle progression, promotes differentiation, and induces apoptosis and autophagy in several types of cancer cells . It also exerts a pivotal role in preserving skin health and could be used as a postbiotic strategy for preventing or treating skin diseases .

• CAS No.: 156-54-7
• Product Name: Sodium butyrate
• Molecular Formula: C4H8NaO2
• Molecular Weight: 111.09 g/mol
• IUPAC Name: sodium;butanoate
• Standard InChI: InChI=1S/C4H8O2.Na/c1-2-3-4(5)6;/h2-3H2,1H3,(H,5,6)
• Standard InChIKey: SWEYNHYBJHPVJL-UHFFFAOYSA-N
• SMILES: CCCC(=O)[O-].[Na+]
• Canonical SMILES: CCCC(=O)O.[Na]
• Appearance: Assay:≥95% (NMR)A crystalline solid
• Synonyms: Acid, Butanoic; Acid, Butyric; Butanoic Acid; Butyrate, Magnesium; Butyrate, Sodium; Butyric Acid; Butyric Acid Magnesium Salt; Butyric Acid, Sodium Salt; Dibutyrate, Magnesium; Magnesium Butyrate; Magnesium Dibutyrate; Sodium Butyrate

Reference

Kruh, Jacques (1981). "Effects of sodium butyrate, a new pharmacological agent, on cells in culture". Molecular and Cellular Biochemistry. 42 (2): 65–82. doi:10.1007/BF00222695. PMID 6174854. S2CID 24214720.

Candido, E; Reeves, Raymond; Davie, James R. (1978). "Sodium butyrate inhibits histone deacetylation in cultured cells". Cell. 14 (1): 105–13. doi:10.1016/0092-8674(78)90305-7. PMID 667927. S2CID 33206068.

Davie, James R. (2003). "Inhibition of Histone Deacetylase Activity by Butyrate". The Journal of Nutrition. 133 (7 Suppl): 2485S–2493S. doi:10.1093/jn/133.7.2485s. PMID 12840228.

"Sodium butanoate | 156-54-7". Chemicalbook.com. Retrieved 2016-05-31.

"Sodium butyrate ≥98.5% (GC) | Sigma-Aldrich". Sigmaaldrich.com. Retrieved 2016-05-31.

Li, Huating; Gao, Zhanguo; Zhang, Jin; Ye, Xin; Xu, Aimin; Ye, Jianping; Jia, Weiping (1 April 2012). "Sodium Butyrate Stimulates Expression of Fibroblast Growth Factor 21 in Liver by Inhibition of Histone Deacetylase 3". Diabetes. 61 (4): 797–806. doi:10.2337/db11-0846. PMC 3314370. PMID 22338096. Retrieved 27 November 2021 – via diabetes.diabetesjournals.org.

Buettner, Dan (22 May 2015). "Want Great Longevity and Health? It Takes a Village". Wsj.com. Retrieved 27 November 2021.

Wang, M., Wichienchot, S., He, X., et al. In vitro colonic fermentation of dietary fibers: Fermentation rate, short-chain fatty acid production and changes in microbiota. Trends Food Sci. Technol. 88(1), 1-9 (2019).

Smith, J.G., Yokoyama, W.H., and German, J.B. Butyric acid from the diet: Actions at the level of gene expression. Crit. Rev. Food Sci. Nutr. 38(4), 259-297 (1998).

Waldecker, M., Kautenburger, T., Daumann, H., et al. Inhibition of histone-deacetylase activity by short-chain fatty acids and some polyphenol metabolites formed in the colon. J. Nutr. Biochem. 19(9), 587-593 (2008).

Decrion-Barthod, A.-Z., Bosset, M., Plissonnier, M.-L., et al. Sodium butyrate with UCN-01 has marked antitumour activity against cervical cancer cells. Anticancer Res. 30(10), 4049-4061 (2010).

Joseph, J., Mudduluru, G., Antony, S., et al. Expression profiling of sodium butyrate (NaB)-treated cells: identification of regulation of genes related to cytokine signaling and cancer metastasis by NaB. Oncogene 23(37), 6304-6315 (2004).

Chabanas, A., Khoury, E., Goeltz, P., et al. Effects of butyric acid on cell cycle regulation and induction of histone Hl° in mouse cells and tissue culture inducibility of Hl° in the late S-G2 phase of the cell cycle. J. Mol. Biol. 183(2), 141-151 (1985).

Chen, G., Ran, X., Li, B., et al. Sodium butyrate inhibits inflammation and maintains epithelium barrier integrity in a TNBS-induced inflammatory bowel disease mice model. EBioMedicine 30(1), 317-325 (2018).

• PubChem Compound: 10154025
• Last Modified: Sep 12 2023